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Compound of Interest

Compound Name: 16(S)-Iloprost

Cat. No.: B032109 Get Quote

The proper disposal of 16(S)-Iloprost, a potent synthetic analogue of prostacyclin PGI₂, is

governed by stringent regulations to mitigate risks to personnel and the environment. As a

pharmacologically active material with identified hazards, it is imperative that researchers,

scientists, and drug development professionals adhere to established safety protocols and

local, state, and federal laws. This guide provides essential logistical and safety information for

the correct handling and disposal of 16(S)-Iloprost waste.

Hazard and Physical Data Summary
Before handling or disposal, it is crucial to be aware of the hazards and physical properties of

16(S)-Iloprost. This information is typically found in the Safety Data Sheet (SDS) provided by

the supplier.

Table 1: Hazard Classification for Iloprost
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Hazard Category Classification Reference

Acute Toxicity (Oral)
Harmful/Toxic if
swallowed.[1][2][3]

Category 4 / Category 3

Acute Toxicity (Dermal)
Harmful/Toxic in contact with

skin.[1][3]
Category 4 / Category 3

Acute Toxicity (Inhalation) Harmful/Toxic if inhaled.[1][3] Category 4 / Category 3

Specific Target Organ Toxicity
Causes damage to organs

(heart, nervous system).[2]
Single and repeated exposure

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[3]
Category 2

Eye Irritation
Causes serious eye irritation.

[3]
Category 2A

| Flammability (for solutions) | Highly flammable liquid and vapor (when in solution with

flammable solvents like ethanol).[3] | Category 2 |

Table 2: Physical and Chemical Properties of 16(S)-Iloprost

Property Value Reference

Solubility [4]

DMF ~30 mg/ml [4]

DMSO ~25 mg/ml [4]

Ethanol ~30 mg/ml [4]

PBS (pH 7.2) ~1 mg/ml [4]

| Stability | ≥ 2 years (under proper storage) |[4] |

Core Disposal Principle: Regulatory Compliance

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://cdn.caymanchem.com/cdn/msds/18215m.pdf
https://www.benchchem.com/product/b032109?utm_src=pdf-body
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.caymanchem.com/product/13077/16(s)-iloprost
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The universal standard for the disposal of 16(S)-Iloprost is to act in accordance with all

applicable local, state, and federal regulations.[1][2][5] In the United States, the Environmental

Protection Agency (EPA) regulates pharmaceutical hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[6][7][8] The generator of the waste (the user) is

responsible for determining if the material meets the criteria for hazardous waste at the time of

disposal.[2]

Crucially, do not dispose of Iloprost or its solutions down the drain.[9] The EPA's Hazardous

Waste Pharmaceutical Final Rule prohibits the sewering of hazardous pharmaceutical waste.[9]

Step-by-Step Disposal and Decontamination
Protocols
The following procedural steps provide a framework for safe disposal. Always consult your

institution's Environmental Health & Safety (EHS) department for specific guidance.

Protocol 1: Disposal of Unused or Expired 16(S)-Iloprost
Waste Classification: Treat all unused and expired 16(S)-Iloprost as hazardous chemical

waste.

Packaging: Keep the material in its original container where possible. If transferring, use a

new, compatible container that is tightly sealed and clearly labeled as "Hazardous Waste:

Iloprost" with a description of the solvent if applicable.

Storage: Store the waste container in a designated, secure secondary containment area,

away from incompatible materials such as oxidizing agents, alkaline metals, and strong

bases.[2]

Collection: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste contractor. A hazardous waste manifest will be required for off-site

transportation.[9]

Protocol 2: Decontamination of Empty Containers and
Glassware

Initial Rinse (Triple Rinse Method):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b032109?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
http://www.prostaglandindevelopment.com/assets/files/Iloprost.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://pubmed.ncbi.nlm.nih.gov/32778896/
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/product/b032109?utm_src=pdf-body
https://www.benchchem.com/product/b032109?utm_src=pdf-body
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select a suitable solvent in which Iloprost is soluble, such as ethanol.[4]

Rinse the empty container or glassware three times with a small amount of the chosen

solvent.

Crucially, collect this solvent rinsate in a designated hazardous waste container. Do not

discard the rinsate down the drain.

Final Cleaning: After triple rinsing, the container may be washed with soap and water.

Disposal of Rinsed Container: Once decontaminated, the empty container can typically be

disposed of as non-hazardous lab glass or plastic, in accordance with institutional policy.

Protocol 3: Spill Cleanup and Disposal
Ensure Safety: Evacuate non-essential personnel. Ensure adequate ventilation and wear

appropriate Personal Protective Equipment (PPE), including a lab coat, protective gloves,

and eye/face protection.[1]

Containment & Absorption:

For liquid spills, cover with a finely-powdered, liquid-binding, inert material such as

diatomite, dry sand, or universal binders.[1][5]

Avoid generating dust.[2]

Collection: Carefully sweep or vacuum the absorbed material and place it into a sealable,

clearly labeled hazardous waste container.[2]

Surface Decontamination:

Scrub the affected surface with alcohol to decontaminate.[1]

Alternatively, for some formulations, washing with an active chlorine-containing ethanolic

solution followed by soap and water may be recommended.[5]

Waste Disposal: Dispose of all contaminated cleanup materials (absorbent, gloves, etc.) as

hazardous waste through your institution's EHS department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.caymanchem.com/product/13077/16(s)-iloprost
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
http://www.prostaglandindevelopment.com/assets/files/Iloprost.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://file.medchemexpress.com/batch_PDF/HY-A0096/Iloprost-SDS-MedChemExpress.pdf
http://www.prostaglandindevelopment.com/assets/files/Iloprost.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 16(S)-
Iloprost waste streams.

Caption: Logical workflow for the segregation and disposal of different 16(S)-Iloprost waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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